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Compound of Interest

Compound Name: ATTO 565

Cat. No.: B12378661

For researchers, scientists, and drug development professionals, understanding the solubility
characteristics of fluorescent dyes is paramount for successful experimental design and
execution. This in-depth guide focuses on ATTO 565, a popular rhodamine-based dye,
providing a comprehensive overview of its solubility in various solvents, detailed experimental
protocols for its use, and a logical framework for solvent selection.

ATTO 565 is prized for its high fluorescence quantum yield, photostability, and strong
absorption, making it a workhorse in applications ranging from single-molecule detection to
high-resolution microscopy.[1][2][3] However, its solubility, particularly that of its commonly
used N-hydroxysuccinimide (NHS) ester derivative, requires careful consideration to ensure
optimal performance in labeling reactions and other applications.

Quantitative Solubility Data

While precise quantitative solubility data for ATTO 565 in various solvents is not extensively
published, a qualitative and semi-quantitative understanding can be gleaned from
manufacturer's technical data sheets and other scientific resources. The following table
summarizes the available information on the solubility of ATTO 565 and its derivatives.
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ATTO 565
ATTO 565 ATTO 565 NHS ATTO 565 .
Solvent . Streptavidin
(General) Ester Azide .
Conjugate
Moderately Low water Readily
Water - . Good[7]
hydrophilic[1][4] solubility[5][6] soluble[8]
Dimethylformami o
Soluble[1] Soluble[1][2][9] Good[7] Not specified
de (DMF)
Dimethyl
sulfoxide Soluble[2][3][10] Soluble[1][2][9] Good[7] Not specified
(DMSO0)
Soluble[1][3][11] N B
Ethanol [12] Soluble[9] Not specified Not specified
Methanol Soluble[1][13] Soluble[9] Not specified Not specified

Key Observations:
e The parent ATTO 565 dye is described as moderately hydrophilic.[1][4]

e The widely used ATTO 565 NHS ester exhibits low solubility in aqueous solutions,
necessitating the use of organic solvents for preparing stock solutions.[5][6]

e Polar aprotic solvents such as DMF and DMSO are the recommended and most commonly
used solvents for dissolving ATTO 565 NHS ester to prepare concentrated stock solutions
for labeling reactions.[1][2][9]

¢ Alcohols like ethanol and methanol are also effective solvents for ATTO 565 and its NHS
ester.[1][9][13]

¢ Modifications to the dye, such as the introduction of an azide group or conjugation to
streptavidin, can significantly enhance its water solubility.[7][8]

Experimental Protocols
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Precise and reliable experimental protocols are critical for the successful use of ATTO 565. The
following sections provide detailed methodologies for the preparation of stock solutions and for
labeling proteins and oligonucleotides with ATTO 565 NHS ester.

Preparation of ATTO 565 NHS Ester Stock Solution

Objective: To prepare a concentrated stock solution of ATTO 565 NHS ester for subsequent
use in labeling reactions.

Materials:
e ATTO 565 NHS ester
e Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Protocol:

Allow the vial containing the lyophilized ATTO 565 NHS ester to equilibrate to room
temperature before opening to prevent moisture condensation.

e Dissolve the ATTO 565 NHS ester in anhydrous and amine-free DMF or DMSO to a desired
concentration, for example, 2 mg/mL.[1]

» This stock solution should be prepared immediately before use to ensure the reactivity of the
NHS ester.[1]

o For storage, it is recommended to divide the stock solution into single-use aliquots and store
them at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Protein Labeling with ATTO 565 NHS Ester

Objective: To covalently label a protein with ATTO 565 NHS ester.
Materials:
» Protein to be labeled

 Bicarbonate buffer (0.1 M, pH 8.3)
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e ATTO 565 NHS ester stock solution (in DMF or DMSO)
¢ Size-exclusion chromatography column (e.g., Sephadex G-25)
Protocol:

o Dissolve the protein in bicarbonate buffer (0.1 M, pH 8.3) to a concentration of approximately
2 mg/mL. The protein solution must be free of any amine-containing substances like Tris or
glycine.[1]

e Add the ATTO 565 NHS ester stock solution to the protein solution. A common starting point
is a 2-fold molar excess of the reactive dye to the protein.[1]

 Incubate the reaction mixture at room temperature for 30 to 60 minutes with constant or
repeated stirring.[1]

o Separate the labeled protein from the unreacted dye using a size-exclusion chromatography
column (e.g., Sephadex G-25).[1] The first fluorescent band to elute is typically the labeled
protein.

Oligonucleotide Labeling with ATTO 565 NHS Ester

Objective: To label an amine-modified oligonucleotide with ATTO 565 NHS ester.

Materials:

Amine-modified oligonucleotide

Carbonate buffer (0.2 M, pH 8-9)

ATTO 565 NHS ester stock solution (5 mg/mL in anhydrous DMF)

Gel filtration or reversed-phase HPLC for purification
Protocol:

e Prepare a 0.1 mM solution of the amino-modified oligonucleotide in carbonate buffer (0.2 M,
pH 8-9).[1]
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Prepare a 5 mg/mL solution of activated ATTO 565 NHS ester in anhydrous DMF.[1]

Add approximately 50 pL of the oligonucleotide solution to 30 pL of the label solution.[1]

Incubate the reaction at room temperature for 2 hours with shaking.[1]

Purify the labeled oligonucleotide from the free dye using gel filtration or reversed-phase
HPLC.[1]

Logical Workflow for Solvent Selection

The choice of solvent for ATTO 565 is dictated by the specific application. The following
diagram illustrates a logical workflow for selecting an appropriate solvent.

Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable solvent for ATTO 565 dye based on the
intended application.

This guide provides a foundational understanding of the solubility of ATTO 565 and practical
guidance for its use. For any specific application, it is always recommended to consult the
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manufacturer's most recent technical data sheets and perform small-scale pilot experiments to
optimize conditions. By carefully considering the solvent and experimental protocol,
researchers can fully leverage the exceptional properties of ATTO 565 in their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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